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Compound of Interest

Compound Name: Phenol-d5

Cat. No.: B121304

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
Phenol-d5. Given the limited availability of specific toxicological data for the deuterated
compound, this document leverages the extensive data available for its non-deuterated
analogue, phenol, as a primary reference. The hazard classifications for Phenol-d5 are
identical to those of phenol, indicating that its toxicological properties are considered
equivalent.

Core Safety and Hazard Information

Phenol-d5 is classified as a hazardous substance with significant health risks. It is toxic if
swallowed, in contact with skin, or if inhaled.[1][2][3] It causes severe skin burns and eye
damage, is suspected of causing genetic defects, and may cause damage to organs through
prolonged or repeated exposure.[1][2][3]

GHS Hazard and Precautionary Statements
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Category Code Statement
Toxic if swallowed, in contact
Hazard H301+H311+H331 _ _ N
with skin or if inhaled.[1][2]
Causes severe skin burns and
H314
eye damage.[1][2][3]
Suspected of causing genetic
H341 P 99
defects.[1][2][3]
May cause damage to organs
H373 through prolonged or repeated
exposure.[1][2][3]
Toxic to aquatic life with long
H411 .
lasting effects.[3]
Do not breathe
Precautionary P260 dust/fume/gas/mist/vapours/sp
ray.[2][3]
Do not eat, drink or smoke
P270 , ,
when using this product.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2][3]
IF ON SKIN: Wash with plenty
P302+P352
of water.[4]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[4]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[4]
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Immediately call a POISON
CENTER/doctor.[2][4]

P310

Quantitative Data

The following tables summarize the physical, chemical, and toxicological properties of Phenol-
d5 and its non-deuterated analogue, phenol.

Property Value

Molecular Formula CeDsOH

Molecular Weight 99.14 g/mol [5]
Appearance Crystals[5]

Melting Point 40-42 °C[5]

Boiling Point 182 °C[5]

Density 1.127 g/mL at 25 °C[5]
Flash Point 79 °C (closed cup)[5]

Acute Toxicity Data (Phenol)

Specific LD50/LC50 data for Phenol-d5 is not readily available. The following data for phenol is
provided as a reference.

Route Species LD50 Value Reference
Oral Rat 340 - 650 mg/kg [6]

Oral Rabbit 420 mg/kg [6]

Oral Mouse 282 - 427 mg/kg [6]

Dermal Rat 669 mg/kg [1]

Dermal Rabbit 850 - 1400 mg/kg [1107]
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Experimental Protocols

Detailed methodologies for key toxicological assessments of phenol are summarized below.
These protocols are representative of the types of studies used to determine the acute toxicity
of phenolic compounds.

Oral LD50 Study in Rats (Adapted from Deichmann &
Witherup, 1944)

o Objective: To determine the median lethal dose (LD50) of phenol following oral

administration in rats.
o Test Substance: Phenol, administered as an aqueous solution.
e Animal Model: Wistar rats.
o Methodology:

o Rats were fasted prior to dosing.

Phenol was administered via oral gavage in various concentrations.[8]

[¢]

Animals were observed for clinical signs of toxicity, including muscle twitching, tremors,

[e]

loss of coordination, and convulsions.[6]

The number of mortalities within a specified observation period (e.g., 24 hours to 14 days)

[¢]

was recorded for each dose group.[6]

The LD50 was calculated using appropriate statistical methods.

[¢]

Dermal LD50 Study in Rabbits (Adapted from Flickinger,
1976)

¢ Objective: To determine the single-dose LD50 for skin penetration of phenol in rabbits.
e Test Substance: Phenol.

o Animal Model: Male albino rabbits.
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o Methodology:
o The hair on the backs of the rabbits was clipped.

o Phenol was applied to both abraded and intact skin and held in contact for up to 24 hours.

[1]

o The application site was observed for local effects such as irritation, erythema, and

necrosis.

o Animals were monitored for systemic toxicity and mortality over a 14-day observation

period.[7]

o The dermal LD50 was estimated based on the observed mortality rates at different dose

levels.[1]

Mandatory Visualizations
Phenol-d5 Handling and Emergency Response Workflow

The following diagram illustrates the logical workflow for safely handling Phenol-d5, from

preparation to emergency response.
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Phenol-d5 Handling and Emergency Response Workflow

N

Preparation N

Review SDS and SOPs

\ 4

Assemble PPE:
- Chemical-resistant gloves (neoprene or butyl rubber)
- Safety goggles and face shield
- Lab coat and apron

\ 4

Ensure access to emergency equipment:
- Eyewash station
- Safety shower

- Polyethylene glycol (PEG) for decontamination

Proceed to handling

Handling
\4

Work in a certified chemical fume hood

\ 4

Avoid inhalation of dust and vapors

\ 4

Prevent skin and eye contact

\ 4

Store in a cool, dry, well-ventilated area away from incompatible materials

.

/

T

T

! .

:In case of spill or exposure

Emergency‘Procedures

Skin Contact:
- Immediately remove contaminated clothing.

- Flush with copious amounts of water for at least 15 minutes.

- Apply polyethylene glycol (PEG) if available.

Eye Contact:
- Immediately flush with water for at least 15 minutes.
- Seek immediate medical attention.

Inhalation:
- Move to fresh air.
- Seek immediate medical attention.

Ingestion:
- Do NOT induce vomiting.
- Seek immediate medical attention.

Click to download full resolution via product page

Caption: Workflow for the safe handling and emergency response for Phenol-d5.
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Putative Signaling Pathways in Phenol-Induced Toxicity

Phenol exerts its toxicity through multiple mechanisms. At a cellular level, it is known to
denature proteins and disrupt cell membranes. Furthermore, studies on phenolic compounds
suggest the involvement of specific signaling pathways in mediating their cytotoxic effects.

Putative Signaling Pathways in Phenol-Induced Toxicity

I Phenol-d5 Exposure I

4 Met sm /\ 4 Cellular Toxicity Mee A
Glucuronidation & Cell Membrane Damage & MAPK Pathway Activation
Ciimeiren PAED (@), CHF2EL) Sulfonation Protein Denaturation (e.g., INK, p38)
IR M liEs & Caspase Cascade Activation

Conjugated Products

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

